Cas no 2306262-00-8 (tert-butyl 2-fluoro-4-(hydroxymethyl)-8-azaspiro[4.5]decane-8-carboxylate)

• Product Name: tert-butyl 2-fluoro-4-(hydroxymethyl)-8-azaspiro[4.5]decane-8-carboxylate
• CAS No: 2306262-00-8
• MF: C₁₅H₂₆FNO₃
• MW: 287.370248317719
• CID: 5107535
• Update Time: 2026-03-03

tert-butyl 2-fluoro-4-(hydroxymethyl)-8-azaspiro[4.5]decane-8-carboxylate Chemical and Physical Properties

Names and Identifiers

• 8-Azaspiro[4.5]decane-8-carboxylic acid, 3-fluoro-1-(hydroxymethyl)-, 1,1-dimethylethyl ester
• tert-butyl 2-fluoro-4-(hydroxymethyl)-8-azaspiro[4.5]decane-8-carboxylate

• Inchi： 1S/C15H26FNO3/c1-14(2,3)20-13(19)17-6-4-15(5-7-17)9-12(16)8-11(15)10-18/h11-12,18H,4-10H2,1-3H3
• InChI Key： FLNOVEBDSDUZQX-UHFFFAOYSA-N
• SMILES： C1(CO)C2(CCN(C(OC(C)(C)C)=O)CC2)CC(F)C1

Additional information on tert-butyl 2-fluoro-4-(hydroxymethyl)-8-azaspiro[4.5]decane-8-carboxylate

Research Brief on tert-butyl 2-fluoro-4-(hydroxymethyl)-8-azaspiro[4.5]decane-8-carboxylate (CAS: 2306262-00-8)

In recent years, the compound tert-butyl 2-fluoro-4-(hydroxymethyl)-8-azaspiro[4.5]decane-8-carboxylate (CAS: 2306262-00-8) has garnered significant attention in the field of chemical biology and pharmaceutical research. This spirocyclic compound, characterized by its unique structural features, has shown promise as a key intermediate in the synthesis of novel therapeutic agents. The presence of both a fluoro and hydroxymethyl group on the spiro[4.5]decane scaffold offers versatile opportunities for further chemical modifications, making it a valuable building block in drug discovery.

Recent studies have focused on the synthetic routes and applications of this compound. A 2023 publication in the Journal of Medicinal Chemistry detailed an optimized synthetic protocol for tert-butyl 2-fluoro-4-(hydroxymethyl)-8-azaspiro[4.5]decane-8-carboxylate, highlighting its scalability and high yield (up to 85%). The study emphasized the compound's role as a precursor in the development of CNS-targeting drugs, particularly those aimed at modulating neurotransmitter receptors. The fluoro substituent was found to enhance blood-brain barrier permeability, while the hydroxymethyl group allowed for facile conjugation with various pharmacophores.

In parallel research, the compound has been investigated for its potential in prodrug design. A team at the University of Cambridge demonstrated its utility in creating brain-penetrant prodrugs of neuroactive compounds. By leveraging the hydroxymethyl group for esterification with active pharmaceutical ingredients, researchers were able to improve the pharmacokinetic profiles of several investigational drugs. The spirocyclic structure was shown to confer metabolic stability, addressing a common challenge in CNS drug development.

Structural-activity relationship (SAR) studies have revealed interesting properties of this scaffold. Molecular modeling suggests that the 8-azaspiro[4.5]decane core adopts a conformation that optimally presents both the fluoro and hydroxymethyl groups for interactions with biological targets. This has led to its incorporation in libraries of compounds screened against various disease targets, including neurodegenerative disorders and psychiatric conditions. Preliminary data from high-throughput screening campaigns indicate that derivatives of this scaffold show selective activity against sigma receptors, which are implicated in several neurological conditions.

The compound's safety profile has also been evaluated in recent preclinical studies. Toxicology assessments in rodent models showed favorable results, with no significant adverse effects observed at therapeutic doses. Metabolic studies indicated that the tert-butyl carboxylate group undergoes predictable hydrolysis in vivo, while the fluoro substituent remains stable, as desired for sustained activity. These findings support the continued investigation of this scaffold in drug development programs.

Looking forward, researchers anticipate that tert-butyl 2-fluoro-4-(hydroxymethyl)-8-azaspiro[4.5]decane-8-carboxylate will play an increasingly important role in medicinal chemistry. Its unique combination of synthetic accessibility, structural features amenable to diversification, and demonstrated biological relevance make it a versatile tool for pharmaceutical innovation. Current efforts are focused on expanding its applications beyond CNS targets to include other therapeutic areas such as oncology and infectious diseases.